Cas no 1344960-45-7 ((3R)-3-amino-3-(furan-3-yl)propanamide)

• Product Name: (3R)-3-amino-3-(furan-3-yl)propanamide
• CAS No: 1344960-45-7
• MF: C₇H₁₀N₂O₂
• MW: 154.166501522064
• CID: 5739556
• PubChem ID: 78925703
• Update Time: 2025-10-19

(3R)-3-amino-3-(furan-3-yl)propanamide Chemical and Physical Properties

Names and Identifiers

• (3R)-3-AMINO-3-(FURAN-3-YL)PROPANAMIDE
• AKOS017346035
• 1344960-45-7
• EN300-1286587
• 3-Furanpropanamide, β-amino-, (βR)-
• (3R)-3-amino-3-(furan-3-yl)propanamide

• Inchi： 1S/C7H10N2O2/c8-6(3-7(9)10)5-1-2-11-4-5/h1-2,4,6H,3,8H2,(H2,9,10)/t6-/m1/s1
• InChI Key： YUNCSKKLFKXBIR-ZCFIWIBFSA-N
• SMILES： O1C=CC(=C1)[C@@H](CC(N)=O)N

Computed Properties

• Exact Mass: 154.074227566g/mol
• Monoisotopic Mass: 154.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 82.2Ų

Experimental Properties

• Density: 1.216±0.06 g/cm3(Predicted)
• Boiling Point: 364.5±37.0 °C(Predicted)
• pka: 16.23±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (3R)-3-amino-3-(furan-3-yl)propanamide

Introduction to (3R)-3-amino-3-(furan-3-yl)propanamide (CAS No. 1344960-45-7)

(3R)-3-amino-3-(furan-3-yl)propanamide, also known by its CAS number 1344960-45-7, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a furan ring and an amino group attached to a propanamide backbone. The stereochemistry at the chiral center, denoted by the (R) configuration, plays a crucial role in determining its biological activity and pharmacokinetic properties.

Recent studies have highlighted the potential of (3R)-3-amino-3-(furan-3-yl)propanamide as a promising candidate in drug discovery. Researchers have explored its ability to modulate various biological targets, including enzymes and receptors, which are implicated in diseases such as cancer, neurodegenerative disorders, and inflammatory conditions. The furan moiety, a heterocyclic aromatic ring, is known for its versatility in chemical reactivity and has been widely used in medicinal chemistry to enhance drug bioavailability and selectivity.

The synthesis of (3R)-3-amino-3-(furan-3-yl)propanamide involves a multi-step process that typically includes the formation of the furan ring followed by the introduction of the amino and amide groups. The stereochemistry at the chiral center is controlled during the synthesis to ensure the desired (R) configuration. This compound has been subjected to extensive characterization using techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography to confirm its structure and purity.

In terms of biological activity, (3R)-3-amino-3-(furan-3-yl)propanamide has shown potent inhibitory effects on certain kinases and proteases, making it a valuable tool for studying these enzymes' roles in disease pathways. Preclinical studies have demonstrated its ability to cross the blood-brain barrier, suggesting potential applications in treating central nervous system disorders. Additionally, this compound has been evaluated for its cytotoxicity profile, with results indicating selective toxicity towards cancer cells compared to normal cells.

The pharmacokinetic properties of (3R)-3-amino-3-(furan-3-yl)propanamide have also been investigated, revealing favorable absorption and distribution characteristics. These findings underscore its potential as an orally bioavailable drug candidate. Furthermore, ongoing research is focused on optimizing its stability and metabolic profile to enhance its therapeutic index.

In conclusion, (3R)-3-amino-3-(furan-3-yl)propanamide (CAS No. 1344960-45-) represents a compelling molecule with diverse applications in drug discovery and development. Its unique structure, coupled with promising biological activity and pharmacokinetic properties, positions it as a valuable asset in advancing novel therapeutic strategies for various diseases.